Cas no 1184-64-1 (Copper carbonate)

Copper carbonate (CuCO₃) is an inorganic compound commonly used in industrial and laboratory applications. It appears as a greenish-blue solid and is insoluble in water. Key advantages include its role as a precursor in the synthesis of other copper compounds, such as copper oxides and sulfates. It also serves as a catalyst in organic reactions and as a pigment in ceramics and pyrotechnics due to its stable coloration. Additionally, copper carbonate is employed in agriculture as a fungicide and in wood preservation treatments. Its reactivity with acids makes it useful for producing copper salts. The compound is valued for its versatility and cost-effectiveness in various chemical processes.

Copper carbonate structure

Product Name:Copper carbonate

CAS No:1184-64-1

MF:CCuO₃

MW:123.554902076721

MDL:MFCD00051038

CID:83469

PubChem ID:14452

Update Time:2025-05-19

Copper carbonate Chemical and Physical Properties

Names and Identifiers

- COPPER CARBONATE
- Carbonic acid, copper(2+) salt (1:1)
- Copper carbonate (CuCo3)
- Copper (II) carbonate
- cupric carbonate
- CARBONICACID,COPPER(II)SALT
- Copper oxycarbonate
- 碳酸铜
- GEZOTWYUIKXWOA-UHFFFAOYSA-L
- FT-0624118
- Carbonic acid, copper salt
- 9AOA5F11GJ
- SCHEMBL29678
- D78271
- 7492-68-4
- Cupric carbonate (1:1)
- Cupromaag
- UNII-9AOA5F11GJ
- SY347833
- Copper monocarbonate
- NS00078651
- DTXSID6034471
- Copper(II) carbonate
- HSDB 258
- cupric carbonate, AldrichCPR
- COPPER(II) CARBONATE [HSDB]
- MFCD00051038
- CUPRICCARBONATE
- Copper carbonate (1:1)
- COPPER (AS CARBONATE)
- EINECS 214-671-4
- Q409630
- Carbonic acid,copper salt
- 1184-64-1
- copper;carbonate
- 36386-77-3
- DTXSID6058473
- DB-208425
- Copper(II) carbonic acid
- DTXCID4014471
- CUPRIC CARBONATE [WHO-DD]
- copper(2+) ion carbonate
- Copper carbonate
- MDL： MFCD00051038
- Inchi： 1S/CH2O3.Cu/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
- InChI Key： GEZOTWYUIKXWOA-UHFFFAOYSA-L
- SMILES： [Cu+2].[O-]C(=O)[O-]

Computed Properties

Exact Mass: 122.91400
Monoisotopic Mass: 122.914
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 18.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 63.2A^2

Experimental Properties

Color/Form: Blue green powdery solid
Density: 3.9 g/cm3
Melting Point: 200 °C
Boiling Point: 333.6°Cat760mmHg
Flash Point: 169.8°C
Stability/Shelf Life: Stable. Incompatible with strong acids.
PSA: 63.19000
LogP: -2.44950

Copper carbonate Security Information

Storage Condition：Low temperature ventilation and drying in warehouse

Copper carbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB524181-1 g	Copper(II) carbonate, 98%; .	1184-64-1	98%	1g	€61.80	2023-07-10
abcr	AB524181-5 g	Copper(II) carbonate, 98%; .	1184-64-1	98%	5g	€78.00	2023-07-10
abcr	AB524181-25 g	Copper(II) carbonate, 98%; .	1184-64-1	98%	25g	€112.00	2023-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C914180-100g	Cupric carbonate	1184-64-1	98%	100g	1,510.00	2021-05-17
eNovation Chemicals LLC	D753900-100g	Cupric carbonate	1184-64-1	98%	100g	$330	2023-05-17
Aaron	AR0081U6-10g	cupric carbonate	1184-64-1	98%	10g	$22.00	2025-02-10
Aaron	AR0081U6-500g	cupric carbonate	1184-64-1	98%	500g	$237.00	2025-02-10
eNovation Chemicals LLC	D753900-10g	Cupric carbonate	1184-64-1	98%	10g	$70	2025-02-20
eNovation Chemicals LLC	D753900-25g	Cupric carbonate	1184-64-1	98%	25g	$80	2025-02-20
eNovation Chemicals LLC	D753900-1g	Cupric carbonate	1184-64-1	98%	1g	$60	2025-02-20

Copper carbonate Related Literature

1. Two-dimensional (6,3) networks obtained with the {Cu3(Hmesox)3}3? secondary building unit (H4mesox = mesoxalic acid)

Beatriz Gil-Hernández,Pedro Gili,Jorge Pasán,Joaquín Sanchiz,Catalina Ruiz-Pérez CrystEngComm 2012 14 4289
2. CCCLXXXVI.—The chemical nature of precipitated basic cupric carbonate

Jack Reginald Irons Hepburn J. Chem. Soc. 1927 2883
3. New coordination polymers based on the triangular [Cu3(μ3-OH)(μ-pz)3]2+ unit and unsaturated carboxylates

Simone Contaldi,Corrado Di Nicola,Federica Garau,Yauhen Yu. Karabach,Luísa M. D. R. S. Martins,Magda Monari,Luciano Pandolfo,Claudio Pettinari,Armando J. L. Pombeiro unit and unsaturated carboxylates. Simone Contaldi Corrado Di Nicola Federica Garau Yauhen Yu. Karabach Luísa M. D. R. S. Martins Magda Monari Luciano Pandolfo Claudio Pettinari Armando J. L. Pombeiro Dalton Trans. 2009 4928
4. CXXXVIII.—The mechanism of the formation of malachite from basic cupric carbonate

Jack Reginald Irons Hepburn J. Chem. Soc. Trans. 1925 127 1007
5. “Pulverization–Reaggregation”-induced in situ pore expansion in carbon for fast potassium storage

Chao Geng,Yaxin Chen,Zongfu Sun,Weijia Guo,Jiangmin Jiang,Yongli Cui,Yueli Shi,Quanchao Zhuang,Zhicheng Ju J. Mater. Chem. A 2022 10 22399

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids

Additional information on Copper carbonate

Comprehensive Guide to Copper Carbonate (CAS No. 1184-64-1): Properties, Applications, and Sustainability

Copper carbonate (CAS No. 1184-64-1), also known as basic copper carbonate or cupric carbonate, is a versatile inorganic compound with a distinctive green-blue color. This compound has garnered significant attention in industries ranging from agriculture to art due to its unique chemical properties and eco-friendly potential. In this guide, we delve into its molecular structure, industrial uses, and emerging trends aligned with global sustainability goals.

The chemical formula of copper carbonate is CuCO₃·Cu(OH)₂, reflecting its composition of copper, carbon, and oxygen. Its CAS number 1184-64-1 is critical for precise identification in regulatory and safety documentation. Unlike other copper compounds, basic copper carbonate is insoluble in water but reacts with acids, making it valuable for controlled-release applications. Researchers often search for "copper carbonate solubility" or "cupric carbonate uses," highlighting its niche in scientific and industrial contexts.

One of the most searched topics related to CAS 1184-64-1 is its role in sustainable agriculture. As a micronutrient, copper carbonate is incorporated into fertilizers to address copper-deficient soils, boosting crop yields without excessive environmental impact. Farmers frequently inquire about "copper carbonate fertilizer benefits" or "organic farming with copper compounds," reflecting the demand for eco-conscious solutions. Its gradual copper ion release minimizes leaching, aligning with precision agriculture trends.

In the art world, copper carbonate is prized as a pigment under names like "verdigris" or "mountain green." Artists and conservators search for "how to stabilize copper carbonate pigments" due to its historical use in paintings and ceramics. Modern studies focus on enhancing its lightfastness, addressing a key concern in archival applications. This intersection of chemistry and culture underscores its multidisciplinary relevance.

Industrial applications of cupric carbonate extend to wood preservation and pyrotechnics, where its thermal decomposition properties are exploited. Engineers exploring "flame retardants with copper carbonate" or "non-toxic wood treatments" find it a viable alternative to traditional chemicals. Its role in reducing VOC emissions resonates with green manufacturing initiatives, a hotspot in regulatory discussions.

From a safety standpoint, queries like "is copper carbonate safe for skin" or "handling copper carbonate powder" emphasize user concerns. While generally stable, proper PPE (e.g., gloves, masks) is recommended during handling to prevent inhalation or irritation—a detail often highlighted in SDS sheets for CAS 1184-64-1.

Innovations in nanotechnology have further elevated interest in basic copper carbonate. Its use as a precursor for copper oxide nanoparticles—applied in sensors and renewable energy systems—answers searches like "copper carbonate in solar cells." Such advancements position it as a material of the future, bridging gaps between chemistry and cutting-edge tech.

Environmental impact remains a top priority. Studies on "biodegradability of copper carbonate" or "recycling copper waste" reflect efforts to circularize its lifecycle. Companies adopting green chemistry principles leverage its low toxicity profile, catering to eco-certifications like REACH or EPA standards.

In summary, copper carbonate (CAS No. 1184-64-1) is a multifaceted compound with evolving applications. Whether addressing "where to buy pure copper carbonate" or its role in carbon capture technologies, its relevance spans traditional industries and innovative frontiers. By understanding its properties and trends, stakeholders can harness its potential responsibly and creatively.